2-Chloro-5-(2-fluorophenyl)benzoic acid, 95%
Overview
Description
2-Chloro-5-(2-fluorophenyl)benzoic acid, 95% (2C5FPA) is an organic compound with a wide range of applications in the scientific research field. It is a colorless, crystalline solid with a melting point of around 130-135°C. This compound is widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as an intermediate in the preparation of fluorinated compounds. Additionally, 2C5FPA has been used in the synthesis of dyes, optical brighteners, and other industrial products.
Scientific Research Applications
2-Chloro-5-(2-fluorophenyl)benzoic acid, 95% has a wide range of applications in the scientific research field. It is used as a reagent in the synthesis of organic compounds and pharmaceuticals. Additionally, it is used as a starting material in the synthesis of fluorinated compounds. It is also used in the synthesis of dyes and optical brighteners. Furthermore, 2-Chloro-5-(2-fluorophenyl)benzoic acid, 95% has been used in the synthesis of polymers, surfactants, and catalysts.
Mechanism of Action
2-Chloro-5-(2-fluorophenyl)benzoic acid, 95% is an organic compound with a wide range of applications in the scientific research field. It is used as a reagent in the synthesis of organic compounds and pharmaceuticals. Additionally, it is used as a starting material in the synthesis of fluorinated compounds. The mechanism of action of 2-Chloro-5-(2-fluorophenyl)benzoic acid, 95% is based on its ability to react with other molecules to form new compounds. It can react with a variety of molecules, including amines, alcohols, and ketones.
Biochemical and Physiological Effects
2-Chloro-5-(2-fluorophenyl)benzoic acid, 95% is a colorless, crystalline solid with a melting point of around 130-135°C. It is used as a reagent in the synthesis of organic compounds and pharmaceuticals. Additionally, it is used as a starting material in the synthesis of fluorinated compounds. The biochemical and physiological effects of 2-Chloro-5-(2-fluorophenyl)benzoic acid, 95% are not well understood. However, it has been suggested that it may have an effect on the central nervous system and may have a mild sedative effect.
Advantages and Limitations for Lab Experiments
The use of 2-Chloro-5-(2-fluorophenyl)benzoic acid, 95% in lab experiments has a number of advantages and limitations. One of the main advantages is that it is relatively inexpensive and easy to obtain. Additionally, it is a versatile reagent that can be used in a wide range of reactions. However, one of the main limitations is that it is not very soluble in water, which can make it difficult to use in aqueous reactions.
Future Directions
The use of 2-Chloro-5-(2-fluorophenyl)benzoic acid, 95% in the scientific research field has a number of potential future directions. One of the main areas of research is the development of new synthetic methods for the synthesis of fluorinated compounds. Additionally, research is being conducted on the biochemical and physiological effects of 2-Chloro-5-(2-fluorophenyl)benzoic acid, 95%. Furthermore, there is potential for the use of 2-Chloro-5-(2-fluorophenyl)benzoic acid, 95% in the synthesis of polymers, surfactants, and catalysts. Finally, research is being conducted on the use of 2-Chloro-5-(2-fluorophenyl)benzoic acid, 95% as a reagent in the synthesis of pharmaceuticals and agrochemicals.
Synthesis Methods
2-Chloro-5-(2-fluorophenyl)benzoic acid, 95% is synthesized through a multi-step reaction process. The first step involves the reaction of 2-chlorobenzoic acid with 2-fluoroaniline in the presence of an acid catalyst. This reaction results in the formation of 2-chloro-5-(2-fluorophenyl)benzoic acid. The second step involves the purification of the compound by recrystallization from an appropriate solvent. The final step involves the drying of the compound to obtain the desired purity.
properties
IUPAC Name |
2-chloro-5-(2-fluorophenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClFO2/c14-11-6-5-8(7-10(11)13(16)17)9-3-1-2-4-12(9)15/h1-7H,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROEIRRQKHVSHJR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC(=C(C=C2)Cl)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClFO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00673470 |
Source
|
| Record name | 4-Chloro-2'-fluoro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00673470 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-(2-fluorophenyl)benzoic acid | |
CAS RN |
1214327-03-3 |
Source
|
| Record name | 4-Chloro-2'-fluoro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00673470 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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